Cas no 1382358-37-3 (Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1382358-37-3
• MF: C₁₈H₂₈BNO₄S
• MW: 365.295
• CID: 4532116
• PubChem ID: 91658889
• Update Time: 2025-08-05

Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-Tosylpiperidine-4-boronicacidpinacolester
• CS-0176779
• F89754
• 1382358-37-3
• PS-19427
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosylpiperidine
• N-Tosylpiperidine-4-boronic acid pinacol ester
• 1-(p-tolylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine

• Inchi： InChI=1S/C18H28BNO4S/c1-14-6-8-16(9-7-14)25(21,22)20-12-10-15(11-13-20)19-23-17(2,3)18(4,5)24-19/h6-9,15H,10-13H2,1-5H3
• InChI Key： AENMXOFMCUYVTQ-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C

Computed Properties

• Exact Mass: 365.1832097g/mol
• Monoisotopic Mass: 365.1832097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 1382358-37-3): An Overview

Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 1382358-37-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is particularly notable for its use as a building block in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features and functional groups make it an ideal candidate for a wide range of applications in drug discovery and development.

The core structure of this compound is a piperidine ring, which is a six-membered cyclic amine. The piperidine ring is substituted with a (4-methylphenyl)sulfonyl group at the 1-position and a (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group at the 4-position. The sulfonyl group imparts significant electronic and steric effects to the molecule, enhancing its reactivity and selectivity in various chemical transformations. The boronate ester group is particularly useful in palladium-catalyzed cross-coupling reactions, making this compound an excellent precursor for the synthesis of complex organic molecules.

Recent advancements in medicinal chemistry have highlighted the importance of Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases. These inhibitors have shown promising results in preclinical studies for the treatment of various cancers and inflammatory diseases.

In addition to its applications in drug discovery, Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) has also been utilized in the synthesis of materials with unique properties. Researchers at the University of California have reported the use of this compound to create novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in advanced materials science and engineering.

The synthetic accessibility of Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) has been improved through various synthetic routes. One notable method involves the reaction of 1-bromo-piperidine with (4-methylphenyl)sulfonyl chloride followed by boronate ester formation using bis(pinacolato)diboron. This multi-step process yields high purity product with good yields and minimal side products.

The safety and handling of Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for chemical handling.

In conclusion,Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(4,4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yi) (CAS No. 1382358-37-3) is a valuable compound with a wide range of applications in medicinal chemistry and organic synthesis. Its unique structural features make it an ideal building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for its use in various scientific disciplines.